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Compound of Interest

Compound Name: Perfluoroeicosane

Cat. No.: B048876 Get Quote

This guide provides a detailed overview of the molecular formula and molecular weight of

perfluoroeicosane, a fully fluorinated long-chain alkane. The information is intended for

researchers, scientists, and professionals in the field of drug development and material science

who require precise chemical data.

Molecular Composition and Weight
Perfluoroeicosane is a perfluoroalkane, meaning it is a hydrocarbon (eicosane in this case)

where all hydrogen atoms have been replaced by fluorine atoms. This extensive fluorination

imparts unique properties to the molecule, such as high thermal stability and chemical

inertness.

The molecular formula for perfluoroeicosane is C20F42[1][2][3][4][5].

The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. Based on its molecular formula, the molecular weight of perfluoroeicosane
can be calculated using the atomic weights of carbon and fluorine. The atomic weight of carbon

is approximately 12.011 g/mol , and the atomic weight of fluorine is approximately 18.9984

g/mol [6][7][8].

Calculation of Molecular Weight:

(20 atoms of Carbon × 12.011 g/mol/atom ) + (42 atoms of Fluorine × 18.9984 g/mol/atom )
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= 240.22 g/mol + 797.9328 g/mol

= 1038.1528 g/mol

This calculated value aligns closely with experimentally determined and reported values for the

molecular weight of perfluoroeicosane, which are cited as 1038.15 g/mol , 1038.153 g/mol ,

and 1038.1469 g/mol [2][3][4][5].

Data Summary
For ease of reference, the key quantitative data for perfluoroeicosane is summarized in the

table below.

Parameter Value

Molecular Formula C20F42

Calculated Molecular Weight 1038.1528 g/mol

Reported Molecular Weight 1038.15 g/mol [2][5]

Reported Molecular Weight 1038.153 g/mol [3]

Reported Molecular Weight 1038.1469 g/mol [4]

Logical Relationship of Molecular Composition
The following diagram illustrates the basic composition of a perfluoroeicosane molecule,

showing the relationship between the elemental components and the final molecular structure.

Carbon (C)
Atomic Weight: ~12.011

Perfluoroeicosane
Molecular Formula: C20F42

x 20

Fluorine (F)
Atomic Weight: ~18.9984

x 42

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b048876?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1323384.aspx
https://wap.guidechem.com/dictionary/en/37589-57-4.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C20F42/c21-1(22%2C3(25%2C26)5(29%2C30)7(33%2C34)9(37%2C38)11(41%2C42)13(45%2C46)15(49%2C50)17(53%2C54)19(57%2C58)59)2(23%2C24)4(27%2C28)6(31%2C32)8(35%2C36)10(39%2C40)12(43%2C44)14(47%2C48)16(51%2C52)18(55%2C56)20(60%2C61)62
https://unilongindustry.com/product/perfluoroeicosane-with-cas-37589-57-4/
https://www.benchchem.com/product/b048876?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1323384.aspx
https://unilongindustry.com/product/perfluoroeicosane-with-cas-37589-57-4/
https://wap.guidechem.com/dictionary/en/37589-57-4.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C20F42/c21-1(22%2C3(25%2C26)5(29%2C30)7(33%2C34)9(37%2C38)11(41%2C42)13(45%2C46)15(49%2C50)17(53%2C54)19(57%2C58)59)2(23%2C24)4(27%2C28)6(31%2C32)8(35%2C36)10(39%2C40)12(43%2C44)14(47%2C48)16(51%2C52)18(55%2C56)20(60%2C61)62
https://www.benchchem.com/product/b048876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Molecular composition of perfluoroeicosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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